(1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-yl)-dimethyl-amine dihydrochloride

• IUPAC Name: N,N-dimethyl-6-piperidin-3-ylpyridin-3-amine;dihydrochloride
• InChI: InChI=1S/C12H19N3.2ClH/c1-15(2)11-5-6-12(14-9-11)10-4-3-7-13-8-10;;/h5-6,9-10,13H,3-4,7-8H2,1-2H3;2*1H
• InChI Key: LFDIPMVQQZNBFT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CN=C(C=C1)C2CCCNC2.Cl.Cl
• Molecular Formula: C12H21Cl2N3
• Molecular Weight: 278.22 g/mol

Description

(1',2',3',4',5',6'-Hexahydro-[2,3']bipyridinyl-5-yl)-dimethyl-amine dihydrochloride is a useful research compound. Its molecular formula is C12H21Cl2N3 and its molecular weight is 278.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• An efficient synthesis method for key intermediates in the synthesis of licofelone, an anti-inflammatory drug, involves a novel synthesis of unstable compounds that could be related to the hexahydro-bipyridinyl compound (S. Rádl, J. Stach, J. Černý, Ondřej Klecán, 2009).
• Research on photochemical dimerization of 2-aminopyridines and 2-pyridones, which are structurally related to the hexahydro-bipyridinyl compound, has been conducted to understand their unusual chemical and physical properties (E. Taylor, R. O. Kan, 1963).

Medicinal Chemistry

• Compounds similar to hexahydro-bipyridinyl have been synthesized and tested for in vitro antimalarial activity, showing significant potential against Plasmodium falciparum strains (K. Görlitzer, C. Enge, P. G. Jones, H. Jomaa, J. Wiesner, 2006).

Bioorganic Chemistry

• The reductive chemistry of novel hypoxia-selective cytotoxins, which are structurally related to the hexahydro-bipyridinyl compound, has been explored. These studies are crucial for understanding the selectivity and reactivity of these compounds under hypoxic conditions (B. Palmer, P. V. van Zijl, W. Denny, W. Wilson, 1995).
• Investigations on the reaction of 4-(dimethylamino)pyridinium activated pentachloropyridine with nitrogen nucleophiles and hydride demonstrate the formation of highly functionalized pyridines, relevant to understanding the chemical behavior of related compounds (A. Schmidt, J. Namyslo, T. Mordhorst, 2006).